Cas no 88377-95-1 (Uridine, 5-fluoro-6-(hexyloxy)-5,6-dihydro-, 5'-acetate)

• Product Name: Uridine, 5-fluoro-6-(hexyloxy)-5,6-dihydro-, 5'-acetate
• CAS No: 88377-95-1
• MF: C₁₇H₂₇FN₂O₈
• MW: 406.403289079666
• CID: 634793
• PubChem ID: 71408614
• Update Time: 2025-04-19

Uridine, 5-fluoro-6-(hexyloxy)-5,6-dihydro-, 5'-acetate Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-fluoro-6-(hexyloxy)-5,6-dihydro-, 5'-acetate
• [(2R,3S,4R,5R)-5-(5-fluoro-6-hexoxy-2,4-dioxo-1,3-diazinan-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate
• DTXSID70828415
• 5'-O-Acetyl-5-fluoro-6-(hexyloxy)-5,6-dihydrouridine
• 88377-95-1

• Inchi： 1S/C17H27FN2O8/c1-3-4-5-6-7-26-15-11(18)14(24)19-17(25)20(15)16-13(23)12(22)10(28-16)8-27-9(2)21/h10-13,15-16,22-23H,3-8H2,1-2H3,(H,19,24,25)/t10-,11?,12-,13-,15?,16-/m1/s1
• InChI Key： HTLGWFGUWXRSCM-GILAKOEBSA-N
• SMILES： FC1C(NC(N(C1OCCCCCC)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 406.17514399g/mol
• Monoisotopic Mass: 406.17514399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 135Ų